Cas no 59059-42-6 (Benzaldehyde, 2-butyl-)

Benzaldehyde, 2-butyl- structure
Benzaldehyde, 2-butyl- structure
Product Name:Benzaldehyde, 2-butyl-
CAS No:59059-42-6
MF:C11H14O
MW:162.228263378143
CID:340009
PubChem ID:12515981
Update Time:2025-04-19

Benzaldehyde, 2-butyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-butyl-
    • 2-butylbenzaldehyde
    • DTXSID60501043
    • IIBAAYFFTSJSFH-UHFFFAOYSA-N
    • 59059-42-6
    • SCHEMBL266417
    • 2-butyl-benzaldehyde
    • Inchi: 1S/C11H14O/c1-2-3-6-10-7-4-5-8-11(10)9-12/h4-5,7-9H,2-3,6H2,1H3
    • InChI Key: IIBAAYFFTSJSFH-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=CC=1CCCC

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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